Cas no 1261989-59-6 (3-Methoxy-5-(2-trifluoromethylphenyl)phenol)

3-Methoxy-5-(2-trifluoromethylphenyl)phenol structure
1261989-59-6 structure
Product Name:3-Methoxy-5-(2-trifluoromethylphenyl)phenol
CAS No:1261989-59-6
MF:C14H11F3O2
MW:268.231154680252
CID:2767915
PubChem ID:53220999
Update Time:2025-04-21

3-Methoxy-5-(2-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 1261989-59-6
    • MFCD18315259
    • DTXSID50685684
    • 5-Methoxy-2'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
    • 3-METHOXY-5-(2-TRIFLUOROMETHYLPHENYL)PHENOL
    • 3-Methoxy-5-(2-trifluoromethylphenyl)phenol
    • Inchi: 1S/C14H11F3O2/c1-19-11-7-9(6-10(18)8-11)12-4-2-3-5-13(12)14(15,16)17/h2-8,18H,1H3
    • InChI Key: GGCYNCKIRMUCTO-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C1C=C(C=C(C=1)OC)O)(F)F

Computed Properties

  • Exact Mass: 268.07111408Da
  • Monoisotopic Mass: 268.07111408Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 29.5Ų
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